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Compound of Interest

Compound Name: 2-Methoxypropanal

Cat. No.: B1605373 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Methoxypropanal (CAS No:

6142-38-7), a methoxy-substituted aldehyde with potential applications in organic synthesis

and as a building block for more complex molecules. This document details its physicochemical

properties, synthesis methodologies, and available toxicological data. While direct applications

in drug development and defined roles in signaling pathways are not extensively documented,

this guide explores the known biological activities of structurally related compounds to provide

a contextual understanding for future research. Detailed experimental protocols for its

synthesis are provided as representative examples based on established chemical

transformations.

Chemical and Physical Properties
2-Methoxypropanal, also known as 2-methoxypropionaldehyde, is a flammable and irritant

organic compound.[1] Its core chemical and physical properties are summarized in the table

below for easy reference.
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Property Value Source

CAS Number 6142-38-7 [2][3][4][5][6]

Molecular Formula C4H8O2 [5]

Molecular Weight 88.11 g/mol [1][3][4]

IUPAC Name 2-methoxypropanal [1]

Synonyms
2-Methoxypropionaldehyde, 2-

Methoxypropional
[1][5]

Boiling Point
64.7 °C @ 760 mmHg

(estimated)
[7]

Flash Point -23.2 °C (estimated) [7]

Density 0.956 g/cm³ @ 15 °C [8]

Vapor Pressure
162.6 mmHg @ 25 °C

(estimated)
[7]

logP (o/w) -0.300 (estimated) [7]

InChI Key
HZVKHMQXJYFYRF-

UHFFFAOYSA-N

SMILES CC(C=O)OC [3]

Synthesis of 2-Methoxypropanal
The synthesis of 2-methoxypropanal can be achieved through several routes, primarily

involving the oxidation of the corresponding alcohol, 2-methoxy-1-propanol, or the

hydroformylation of methyl vinyl ether.

Oxidation of 2-Methoxy-1-propanol
A common method for the preparation of aldehydes is the oxidation of primary alcohols. While

a specific protocol for the oxidation of 2-methoxy-1-propanol to 2-methoxypropanal is not

readily available in the reviewed literature, a general experimental procedure for the oxidation
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of a primary alcohol to an aldehyde using a mild oxidizing agent is presented below. This can

be adapted by researchers for the specific synthesis of 2-methoxypropanal.

Experimental Protocol: Oxidation of a Primary Alcohol

This protocol is a generalized procedure and should be adapted and optimized for the specific

substrate, 2-methoxy-1-propanol.

Materials:

2-Methoxy-1-propanol

Pyridinium chlorochromate (PCC) or other mild oxidizing agent

Anhydrous dichloromethane (DCM)

Silica gel

Anhydrous magnesium sulfate

Round-bottom flask

Magnetic stirrer

Dropping funnel

Apparatus for filtration and solvent evaporation

Procedure:

In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

suspend pyridinium chlorochromate (PCC) (1.5 equivalents) in anhydrous dichloromethane

(DCM).

To this stirred suspension, add a solution of 2-methoxy-1-propanol (1.0 equivalent) in

anhydrous DCM dropwise at room temperature.
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Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically

complete within 2-4 hours.

Upon completion, dilute the reaction mixture with diethyl ether and pass it through a short

pad of silica gel to remove the chromium salts.

Wash the silica gel pad with additional diethyl ether.

Combine the organic filtrates and wash with a saturated aqueous solution of sodium

bicarbonate, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude 2-methoxypropanal.

Purify the crude product by distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-Methoxypropanal].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605373#2-methoxypropanal-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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